Cas no 919087-62-0 (Hexanoic acid, 2-ethenyl-2-ethyl-, methyl ester, (2S)-)

• Product Name: Hexanoic acid, 2-ethenyl-2-ethyl-, methyl ester, (2S)-
• CAS No: 919087-62-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 766821
• PubChem ID: 71425742
• Update Time: 2025-04-19

Hexanoic acid, 2-ethenyl-2-ethyl-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-ethenyl-2-ethyl-, methyl ester, (2S)-
• methyl (2S)-2-ethenyl-2-ethylhexanoate
• DTXSID20844524
• 919087-62-0

• Inchi： 1S/C11H20O2/c1-5-8-9-11(6-2,7-3)10(12)13-4/h6H,2,5,7-9H2,1,3-4H3/t11-/m0/s1
• InChI Key： LEIVZLDHFULAMY-NSHDSACASA-N
• SMILES： O(C)C([C@@](C=C)(CC)CCCC)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų